Cas no 17804-54-5 (4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-N,N,N-trimethylanilinium iodide)

• Product Name: 4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-N,N,N-trimethylanilinium iodide
• CAS No: 17804-54-5
• MF: C₁₃H₁₅IN₂O₂
• MW: 358.174875497818
• CID: 1366093
• PubChem ID: 656709
• Update Time: 2025-04-20

4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-N,N,N-trimethylanilinium iodide Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-N,N,N-trimethylanilinium iodide
• [4-(2,5-dioxopyrrol-1-yl)phenyl]-trimethylazanium,iodide
• 4-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)-N,N,N-trimethylbenzenaminium iodide
• Benzenaminium, 4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-N,N,N-trimethyl-, iodide (1:1)
• 17804-54-5
• CHEBI:34382
• G69229
• Q27116032
• 4-(N-Maleimido)phenyltrimethylammonium iodide
• DTXSID20349645
• 4-(2,5-dioxopyrrol-1-yl)-N,N,N-trimethylanilinium iodide
• [4-(2,5-dioxopyrrol-1-yl)phenyl]-trimethylazanium;iodide

• Inchi： 1S/C13H15N2O2.HI/c1-15(2,3)11-6-4-10(5-7-11)14-12(16)8-9-13(14)17;/h4-9H,1-3H3;1H/q+1;/p-1
• InChI Key： BFXYMHXQRLNFAF-UHFFFAOYSA-M
• SMILES： [I-].O=C1C=CC(N1C1C=CC(=CC=1)[N+](C)(C)C)=O

Computed Properties

• Exact Mass: 358.01745
• Monoisotopic Mass: 358.01783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 342
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38